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Compound of Interest

Compound Name: 3-Hydroxykynurenine-13C3,15N

Cat. No.: B15557196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the natural abundance of 3-Hydroxykynurenine (3-HK) in

human plasma, a critical metabolite in the tryptophan-kynurenine pathway. Dysregulation of this

pathway is implicated in a range of neurological and inflammatory diseases, making the

accurate quantification of its intermediates, such as 3-HK, a key focus for biomarker discovery

and therapeutic development. This document provides a summary of reported physiological

concentrations of 3-HK in healthy individuals, a detailed experimental protocol for its

quantification, and visualizations of the relevant biochemical pathway and analytical workflow.

Quantitative Data on 3-Hydroxykynurenine in
Healthy Human Plasma
The concentration of 3-Hydroxykynurenine in the plasma of healthy individuals is typically low,

with reported values varying across different studies. This variability can be attributed to

differences in analytical methodologies, sample handling, and cohort characteristics. The

following table summarizes the quantitative data from several key studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15557196?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mean
Concentration (±
SD or Range)

Number of
Subjects (n)

Analytical Method Reference

<0.13 µmol/L 120 XLC-MS/MS --INVALID-LINK--[1][2]

28.8 nM (± 7.6) 4 UPLC-MS/MS --INVALID-LINK--[3]

Not specified; used for

method validation
Not specified LC-MS/MS --INVALID-LINK--[4]

Not specified; used for

method validation
Not specified LC-MS/MS --INVALID-LINK--[5]

Signaling Pathway of 3-Hydroxykynurenine
Formation
3-Hydroxykynurenine is a key intermediate in the kynurenine pathway, the primary route of

tryptophan catabolism. The pathway is initiated by the conversion of tryptophan to kynurenine,

which is then hydroxylated to form 3-HK. This and subsequent steps are catalyzed by a series

of enzymes, with the balance of their activities influencing the production of neuroactive and

immunomodulatory metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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